Methyl 3-(2-fluoro-4-hydroxyphenyl)-5-(trifluoromethyl)isoxazole-4-carboxylate

• IUPAC Name: methyl 3-(2-fluoro-4-hydroxyphenyl)-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C12H7F4NO4/c1-20-11(19)8-9(17-21-10(8)12(14,15)16)6-3-2-5(18)4-7(6)13/h2-4,18H,1H3
• InChI Key: RJAHITOQOQAJFP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(ON=C1C2=C(C=C(C=C2)O)F)C(F)(F)F
• Molecular Formula: C12H7F4NO4
• Molecular Weight: 305.18 g/mol

Description

Methyl 3-(2-fluoro-4-hydroxyphenyl)-5-(trifluoromethyl)isoxazole-4-carboxylate (MFH-TFC) is a novel compound with potential applications in the field of scientific research. The compound has a wide range of properties that make it suitable for use in a variety of laboratory experiments.

Scientific Research Applications

• Antimicrobial Activity : Methyl 3-(2-fluoro-4-hydroxyphenyl)-5-(trifluoromethyl)isoxazole-4-carboxylate and its derivatives demonstrate significant antimicrobial properties. For instance, a study by Banpurkar, Wazalwar, & Perdih (2018) on azo dyes derived from 3-Methyl-4 H -isoxazol-5-one, a close relative of Methyl 3-(2-fluoro-4-hydroxyphenyl)-5-(trifluoromethyl)isoxazole-4-carboxylate, showed antibacterial and antifungal activity, particularly against Staphylococcus aureus.

• Structural and Spectral Studies : The compound and its related isoxazoles have been extensively studied for their structural and spectral properties. For example, Boulton & Katritzky (1961) investigated the tautomerism of 5-hydroxyisoxazoles, which provided insight into the chemical behavior of similar compounds.

• Synthetic Precursor for Heterocycles : It serves as a precursor for synthesizing various heterocyclic compounds. Research by Roy, Rajaraman, & Batra (2004) highlighted the role of methyl isoxazole carboxylate in the synthesis of isoxazole-fused heterocycles.

• Potential in Drug Synthesis : Although the requirements exclude drug use and dosage, it's worth noting that compounds similar to Methyl 3-(2-fluoro-4-hydroxyphenyl)-5-(trifluoromethyl)isoxazole-4-carboxylate have been studied for their potential in drug synthesis. For instance, Patterson, Cheung, & Ernest (1992) synthesized a related compound as a prodrug for anti-inflammatory agents.

• Application in Cancer Research : Some derivatives have shown promise in cancer research. Karthikeyan, Solomon, Lee, & Trivedi (2017) synthesized compounds with a 5-fluoro-2-hydroxyphenyl substituent, exhibiting significant antiproliferative effects against breast cancer cell lines.

• Fluorination Studies : The compound's fluorinated structure has been a focus of study, as seen in research by Ohtsuka, Uraguchi, Yamamoto, Tokuhisa, & Yamakawa (2012), who investigated the trifluoromethylation of 1,3-dicarbonyl compounds.

• Difluoromethylation of Aromatic Isoxazoles : Research on difluoromethylation, a process related to the compound's chemistry, has been conducted. Shibata (2014) explored the difluoromethylation of aromatic isoxazoles, which is relevant to the compound's chemical class.

• Potential in Pesticide Development : The compound's structure has been studied in the context of developing novel pesticides. Zuo, Mi, Fan, Zheng, Zhang, Wang, & Yang (2010) synthesized derivatives containing similar structural elements for potential use in pesticide development.